Cas no 74623-67-9 (N-(3-formylphenyl)prop-2-enamide)

• Product Name: N-(3-formylphenyl)prop-2-enamide
• CAS No: 74623-67-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD30619908
• CID: 5616666
• PubChem ID: 88755980
• Update Time: 2025-10-30

N-(3-formylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(3-formylphenyl)-
• N-(3-formylphenyl)prop-2-enamide

• MDL： MFCD30619908
• Inchi： 1S/C10H9NO2/c1-2-10(13)11-9-5-3-4-8(6-9)7-12/h2-7H,1H2,(H,11,13)
• InChI Key： HFOGRVHBUWZDFA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C=O)=C1)(=O)C=C

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 373.8±34.0 °C(Predicted)
• pka: 13.28±0.70(Predicted)

Additional information on N-(3-formylphenyl)prop-2-enamide

Introduction to N-(3-formylphenyl)prop-2-enamide (CAS No. 74623-67-9)

N-(3-formylphenyl)prop-2-enamide, identified by its Chemical Abstracts Service number CAS No. 74623-67-9, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The compound belongs to the amide class of organic molecules, characterized by a carbonyl group connected to a nitrogen atom. The presence of a 3-formylphenyl moiety in its structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The prop-2-enamide component contributes to the molecule's ability to participate in various chemical reactions, including condensation and polymerization processes.

In recent years, N-(3-formylphenyl)prop-2-enamide has been extensively studied for its potential role in pharmaceutical development. Researchers have explored its applications in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. The formyl group on the phenyl ring offers a reactive site for further functionalization, enabling the creation of complex derivatives with enhanced pharmacological properties.

One of the most intriguing aspects of this compound is its utility in the design of novel drug candidates. The combination of the phenyl ring and the amide group provides a scaffold that can be modified to interact with specific biological targets. For instance, studies have shown that derivatives of N-(3-formylphenyl)prop-2-enamide exhibit inhibitory effects on certain enzymes implicated in chronic diseases. These findings highlight the compound's promise as a building block for therapeutic agents.

The chemical synthesis of N-(3-formylphenyl)prop-2-enamide involves multi-step processes that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods underscore the importance of cutting-edge technology in facilitating the production of complex organic molecules.

Electrochemical studies on this compound have also revealed interesting insights into its reactivity. Researchers have demonstrated that N-(3-formylphenyl)prop-2-enamide can undergo electrochemical oxidation, leading to the formation of new functional groups. This property opens up possibilities for electrochemical synthesis routes, which are more sustainable and environmentally friendly compared to traditional chemical methods.

The role of N-(3-formylphenyl)prop-2-enamide in material science is another area of growing interest. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis and sensing applications. These studies suggest that the compound's unique properties could be leveraged to develop innovative materials with tailored functionalities.

In conclusion, N-(3-formylphenyl)prop-2-enamide(CAS No. 74623-67-9) is a versatile compound with significant implications across multiple scientific disciplines. Its structural features and reactivity make it a valuable tool for pharmaceutical research, synthetic chemistry, and material science. As research continues to uncover new applications for this molecule, its importance in advancing scientific knowledge is likely to grow even further.